Cas no 63555-06-6 (Propanoic acid, 2-[4-(4-nitrophenoxy)phenoxy]-, methyl ester)

• Product Name: Propanoic acid, 2-[4-(4-nitrophenoxy)phenoxy]-, methyl ester
• CAS No: 63555-06-6
• MF: C₁₆H₁₅NO₆
• MW: 317.293404817581
• CID: 390058
• PubChem ID: 71372462
• Update Time: 2025-04-19

Propanoic acid, 2-[4-(4-nitrophenoxy)phenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[4-(4-nitrophenoxy)phenoxy]-, methyl ester
• methyl 2-[4-(4-nitrophenoxy)phenoxy]propanoate
• DTXSID30795336
• 63555-06-6

• Inchi： 1S/C16H15NO6/c1-11(16(18)21-2)22-13-7-9-15(10-8-13)23-14-5-3-12(4-6-14)17(19)20/h3-11H,1-2H3
• InChI Key： SXBKQZBMJDCMGV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-])C(C(=O)OC)C

Computed Properties

• Exact Mass: 317.08993720g/mol
• Monoisotopic Mass: 317.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.6Ų